5-Chloro-2-methoxy-N-(2-thienylmethyl)benzenesulfonamide
5-Chloro-2-methoxy-N-(2-thienylmethyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
728002-43-5
VCID:
VC0486768
InChI:
InChI=1S/C12H12ClNO3S2/c1-17-11-5-4-9(13)7-12(11)19(15,16)14-8-10-3-2-6-18-10/h2-7,14H,8H2,1H3
SMILES:
COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2=CC=CS2
Molecular Formula:
C12H12ClNO3S2
Molecular Weight:
317.8g/mol
5-Chloro-2-methoxy-N-(2-thienylmethyl)benzenesulfonamide
CAS No.: 728002-43-5
Main Products
VCID: VC0486768
Molecular Formula: C12H12ClNO3S2
Molecular Weight: 317.8g/mol
| CAS No. | 728002-43-5 |
|---|---|
| Product Name | 5-Chloro-2-methoxy-N-(2-thienylmethyl)benzenesulfonamide |
| Molecular Formula | C12H12ClNO3S2 |
| Molecular Weight | 317.8g/mol |
| IUPAC Name | 5-chloro-2-methoxy-N-(thiophen-2-ylmethyl)benzenesulfonamide |
| Standard InChI | InChI=1S/C12H12ClNO3S2/c1-17-11-5-4-9(13)7-12(11)19(15,16)14-8-10-3-2-6-18-10/h2-7,14H,8H2,1H3 |
| Standard InChIKey | RPQGXJXGFWNFLU-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2=CC=CS2 |
| Canonical SMILES | COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCC2=CC=CS2 |
| PubChem Compound | 1259451 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume